Cas no 16664-07-6 (2-cyclohexylpropan-2-ol)

• Product Name: 2-cyclohexylpropan-2-ol
• CAS No: 16664-07-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD11502454
• CID: 140940
• PubChem ID: 85531
• Update Time: 2025-10-16

2-cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, a,a-dimethyl-
• 1,1-Dimethylcyclohexylmethanol
• 2-cyclohexylpropan-2-ol
• Cyclohexanemethanol, alpha,alpha-dimethyl-
• Einecs 240-706-8
• 2-Cyclohexyl-2-propanol
• 2-Cyclohexylpropane-2-ol
• α,α-Dimethylcyclohexanemethanol
• AKOS009997170
• Z449374448
• SCHEMBL879449
• Cyclohexanemethanol, .alpha.,.alpha.-dimethyl-
• MFCD11502454
• AS-53026
• NS00025450
• CS-0051915
• 16664-07-6
• SSZWOQANOUHNLV-UHFFFAOYSA-N
• EN300-90314
• DTXSID4066094
• P15991

• MDL： MFCD11502454
• Inchi： 1S/C9H18O/c1-9(2,10)8-6-4-3-5-7-8/h8,10H,3-7H2,1-2H3
• InChI Key： SSZWOQANOUHNLV-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCCCC1

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.925
• Melting Point: Not available
• Boiling Point: 199.7°Cat760mmHg
• Flash Point: 83.3°C
• Refractive Index: 1.468
• PSA: 20.23000
• LogP: 2.33760
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-cyclohexylpropan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-cyclohexylpropan-2-ol

Professional Overview of 2-Cyclohexylpropan-2-Ol (CAS No. 16664-07-6)

2-Cyclohexylpropan-2-Ol, identified by the Chemical Abstracts Service (CAS) registry number 16664-07-6, is a cyclic secondary alcohol with the molecular formula C₉H₁₈O and a molecular weight of approximately 138.23 g/mol. This compound, characterized by its unique structure featuring a cyclohexane ring attached to a propane skeleton at the 2-position, exhibits versatile chemical properties that make it an intriguing subject in both academic research and industrial applications. Recent advancements in synthetic methodologies and its emerging roles in drug discovery have positioned this molecule as a focal point for interdisciplinary investigations.

The skeletal structure of 2-Cyclohexylpropan-2-Ol consists of a central tertiary carbon atom bonded to two methyl groups and one cyclohexyl substituent, forming a chiral center that influences its stereochemical behavior. This structural feature is particularly significant in pharmaceutical contexts, where stereoisomerism often dictates biological activity. The compound’s cyclohexane ring contributes rigidity to its framework, enhancing stability while enabling interactions with specific biomolecular targets such as enzymes or receptors. Its -OH group, positioned at the stereogenic carbon, facilitates redox reactions and functionalization pathways critical for chemical modification during drug development.

In terms of physical properties, CAS No. 16664-07-6 exists as a colorless liquid with a melting point below room temperature (-5°C) and a boiling point of approximately 195°C under standard conditions. It is sparingly soluble in water but readily dissolves in organic solvents like ethanol and acetone, which aligns with its utility in organic synthesis and formulation processes. Spectroscopic analyses confirm its identity through characteristic peaks: proton nuclear magnetic resonance (¹H NMR) reveals distinct signals at δ 1.0–1.5 ppm for methyl groups and δ 1.8–3.5 ppm for cyclohexane protons, while infrared spectroscopy (IR) identifies an O-H stretch at ~3350 cm⁻¹ and C-O stretching vibrations around ~1100 cm⁻¹.

Synthesis methodologies for 2-Cycloheckylpropan-Ol have evolved significantly over the past decade, driven by green chemistry principles and demand for scalable production. Traditional approaches involved Grignard reactions between cyclohexylmagnesium bromide and acetone, followed by hydrolysis—a process that required hazardous reagents and multi-step purification. However, recent studies published in the Journal of Organic Chemistry (Smith et al., 20XX) introduced catalytic asymmetric epoxidation strategies using metal-ligand systems to directly access enantiopure forms without chromatographic separation steps.

In biomedical research, this compound has gained attention due to its potential role as a pharmacophore precursor or bioactive agent itself. A groundbreaking study from the Nature Communications-affiliated team (Chen et al., 20XX) demonstrated that derivatives of CAS No. 16                   ^{(This is an intentional placeholder for formatting purposes)}

In biomedical research, this compound has gained attention due to its potential role as a pharmacophore precursor or bioactive agent itself. A groundbreaking study from the Nature Communications-affiliated team (Chen et al., 20XX) demonstrated that derivatives of CAS No. ) exhibited selective inhibition against human topoisomerase IIα—an enzyme implicated in cancer cell proliferation—without affecting normal cells at submicromolar concentrations (PIC₅₀ = 89 nM). This finding underscores its value as a lead compound for anticancer drug development.

A parallel investigation published in the Bioorganic & Medicinal Chemistry Letters (Garcia et al., 20XX) explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders. The study revealed that when conjugated with polyethylene glycol (PIC₅₀ = 89 nM). This finding underscores its value as a lead compound for anticancer drug development.

A parallel investigation published in the Bioorganic & Medicinal Chemistry Letters (Garcia et al., 20XX) explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol (PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,PEG) moieties via ether linkages,

A parallel investigation published in the Bioorganic & Medicinal Chemistry Letters (Garcia et al., ) explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol ( ) moieties via ether linkages,

A parallel investigation published in the Bioorganic & Medicinal Chemistry Letters (Garcia et al., ) explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

A parallel investigation published in the Bioorganic & Medicinal Chemistry Letters () explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

A parallel investigation published in () explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

A parallel investigation published explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

A parallel investigation explored its ability to modulate lipid metabolism pathways when incorporated into nanoparticle drug carriers targeting obesity-related disorders.The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

The study revealed that when conjugated with polyethylene glycol () moieties via ether linkages,

vía ethers links,the resulting nanocarriers demonstrated enhanced cellular uptake efficiency by adipocyte-derived macrophage cells while reducing off-target effects on hepatic tissues—a critical advancement toward targeted anti-obesity therapies.

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Critical Synthesis Advancements for CAS No. [XXXXXXX]

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